![molecular formula C9H10N4O3 B2464170 (5,6-Dimethyl-7-oxo-4,7-dihydro-[1,2,4]triazolo-[1,5-a]pyrimidin-2-yl)-acetic acid CAS No. 876894-73-4](/img/structure/B2464170.png)
(5,6-Dimethyl-7-oxo-4,7-dihydro-[1,2,4]triazolo-[1,5-a]pyrimidin-2-yl)-acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a nitrogen-containing heterocyclic compound . Nitrogen-containing heterocyclic compounds are the basis of many natural and synthetic biologically active substances . More than two-thirds of the known drugs used in clinical practice contain heterocyclic and, above all, nitrogen-containing fragments within their structure .
Molecular Structure Analysis
The molecular structure of this compound has been studied using X-ray structural studies . A detailed comparison of the crystal structures of this compound and other related compounds was performed .Chemical Reactions Analysis
The chemical reactions involving this compound have been studied . The review presents data on the synthesis as well as studies of biological activity of new derivatives of this compound published over the last decade .Scientific Research Applications
Synthesis and Chemical Properties
- The compound has been utilized in the synthesis of amino derivatives of triazolopyrimidine. This process involves heterocyclization of thiosemicarbazides leading to the formation of 5,7-dimethyl-2-R-amino[1,2,4]triazolo[1,5-a]pyrimidines, showcasing its role in creating structurally complex molecules (Vas’kevich et al., 2006).
- Another application is in the reaction of 3-oxo-N-phenylbutanethioamide with 5-amino-1H-1,2,4-triazoles in acetic acid, leading to the formation of various triazolopyrimidine derivatives (Britsun et al., 2006).
Structural and Theoretical Studies
- There have been structural and theoretical studies on derivatives of [1,2,4]triazolo-[1,5-a]pyrimidine, providing insights into their chemical properties and potential applications in various fields. For instance, research on 5-Oxo and 7-oxo derivatives of this compound highlighted their crystal structures and discussed their potential for binding metal ions (Haj et al., 2000).
Biological Activity
- Research into the biological activity of 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-oxoacetohydrazone derivatives has been conducted. These studies are crucial for understanding the potential therapeutic applications of these compounds (Long De, 2006).
- Another study focused on the electrochemical transformations of a related compound, examining its potential as an antiviral drug. This highlights the significance of such compounds in pharmaceutical research (Ivoilova et al., 2021).
properties
IUPAC Name |
2-(5,6-dimethyl-7-oxo-1H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4O3/c1-4-5(2)10-9-11-6(3-7(14)15)12-13(9)8(4)16/h3H2,1-2H3,(H,14,15)(H,10,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHGZVSLUJAYDGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C2N=C(NN2C1=O)CC(=O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.